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Compound of Interest

Compound Name: 4-Morpholinebutanenitrile

Cat. No.: B183466 Get Quote

Essential Safety and Handling Guide for 4-
Morpholinebutanenitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for handling 4-Morpholinebutanenitrile. Adherence to these guidelines is

crucial for ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Classification
4-Morpholinebutanenitrile is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]
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Hazard Class Category

Acute Toxicity, Oral 4

Serious Eye Irritation 2

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling 4-Morpholinebutanenitrile.

PPE Item Specification

Hand Protection

Chemical-resistant nitrile rubber gloves.[2][3][4]

[5] Inspect gloves before use.[6] For extended

contact or immersion, consider heavier-duty

nitrile gauntlets.[7]

Eye Protection

Tightly fitting safety goggles with side-shields

(conforming to EN 166 or NIOSH standards). A

face shield should be worn in addition to

goggles when there is a significant risk of

splashing.[8][9]

Skin and Body Protection

A flame-retardant lab coat or long-sleeved

protective clothing.[6][8] Ensure clothing is fully

buttoned.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood to minimize inhalation exposure.[10] If a

fume hood is not available or for large-scale

operations, a NIOSH/MSHA or European

Standard EN 136 approved respirator with an

appropriate filter should be used.[6]
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Assess Task

Handling 4-Morpholinebutanenitrile?

Mandatory PPE:
- Nitrile Gloves
- Safety Goggles

- Lab Coat

Yes

No PPE Required for this Task

No

Risk of Splash or Aerosol Generation?

Add Face Shield

Yes

Work in Fume Hood

No

Proceed with Work

Click to download full resolution via product page
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Preparation:
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Ensure a chemical fume hood is operational and accessible.

Assemble all necessary materials and equipment before handling the chemical.

Verify that an emergency eyewash station and safety shower are unobstructed and

functional.

Prepare a designated and clearly labeled waste container for 4-Morpholinebutanenitrile
waste.[11]

Handling:

Don all required PPE as specified in the table above.

Conduct all manipulations of 4-Morpholinebutanenitrile within a chemical fume hood to

prevent inhalation of vapors.[10]

Use compatible dispensing tools (e.g., glass pipettes, syringes) to handle the liquid.

Avoid direct contact with skin and eyes.[8] In case of accidental contact, follow the first aid

measures outlined below.

Keep the container tightly closed when not in use to minimize vapor release.[6]

Post-Handling:

Wipe down the work surface with a suitable decontaminating solution.

Carefully remove gloves, avoiding skin contact, and dispose of them in the designated

hazardous waste container.[5]

Wash hands thoroughly with soap and water after completing the work.[10]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation:
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Collect all waste contaminated with 4-Morpholinebutanenitrile, including used gloves,

absorbent materials from spills, and empty containers, separately from other waste

streams.[12]

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for all 4-
Morpholinebutanenitrile waste.[11]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name

"4-Morpholinebutanenitrile".[11]

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure the storage area is away from incompatible materials.

Pickup and Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[11]

Do not dispose of 4-Morpholinebutanenitrile down the drain or in the regular trash.[11]
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Generate Waste

Segregate 4-Morpholinebutanenitrile
Waste from Other Streams

Place in Labeled, Leak-Proof
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup

Proper Disposal
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Incident First Aid and Emergency Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.[6]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[6] Remove contaminated

clothing. If skin irritation persists, call a

physician.[6]

Inhalation

Move the person to fresh air.[6] If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[6]

Call a physician or poison control center

immediately.[8]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for hazardous

waste disposal.[13] Ventilate the area and wash

the spill site after material pickup is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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